5-((2-Methoxyphenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2-methoxyphenyl)-(4-phenylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H25N5O2S/c1-16-24-23-28(25-16)22(29)21(31-23)20(18-10-6-7-11-19(18)30-2)27-14-12-26(13-15-27)17-8-4-3-5-9-17/h3-11,20,29H,12-15H2,1-2H3
• InChI Key: ZCDCAXQEHUFEHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3OC)N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C23H25N5O2S
• Molecular Weight: 435.5 g/mol
• CAS No.: 869343-79-3

Description

The compound 5-((2-Methoxyphenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a hybrid heterocyclic molecule combining a thiazolo[3,2-b][1,2,4]triazole core with a 2-methoxyphenyl group and a 4-phenylpiperazine moiety. The 2-methoxy substitution on the phenyl ring may influence electronic properties and binding interactions, while the 4-phenylpiperazine group could enhance lipophilicity and CNS penetration.

Mechanism of Action

Target of Action

The primary targets of this compound are alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied. They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate.

Mode of Action

The compound interacts with its targets, the α1-ARs, by acting as a ligand It binds to these receptors, causing changes in their activity

Biochemical Pathways

The α1-ARs, which this compound targets, are associated with numerous neurodegenerative and psychiatric conditions. They are also targets for endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine. Therefore, the compound’s interaction with these receptors could potentially affect these biochemical pathways.

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied. Most of the novel compounds showed alpha1-adrenergic affinity in the range from 22 nM to 250 nM. The in silico docking and molecular dynamics simulations, binding data together with ADME calculations identified the promising lead compounds.

Result of Action

Given its interaction with α1-ars, it can be inferred that the compound may have effects on the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate.

Action Environment

It is known that the piperazine ring, a common structural motif found in this compound, can positively modulate the pharmacokinetic properties of a drug substance.

Comparison with Similar Compounds

Data Tables

Table 1: Key Physicochemical Properties

Compound	logP	Solubility (mg/mL)	Melting Point (°C)
Target Compound	3.2	0.12 (H2O)	215–217
4-Methoxy Analog ()	2.8	0.25 (H2O)	198–200
Fluorophenyl Derivative ()	3.5	0.08 (DMF)	230–232

Table 2: Pharmacological Activities

Compound	IC50 (µM, HCT116)	Binding Energy (CYP51, kcal/mol)
Target Compound	10.5	−8.7
Benzyloxy Derivative ()	8.2	N/A
Triazolo-Thiadiazole ()	N/A	−9.2

Key Research Findings

Substituent Position Matters : The 2-methoxy group in the target compound reduces aqueous solubility but may improve receptor specificity compared to 4-methoxy analogs .

Piperazine Optimization : The 4-phenylpiperazine group enhances logP by 0.4 units over methylpiperazine analogs, suggesting better CNS penetration .

Synthetic Challenges : Multi-step syntheses (e.g., cyclization in DMF) yield ~65% purity, necessitating recrystallization for pharmaceutical-grade material .